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Introduction

Gastrin-17 (G-17) is a crucial peptide hormone primarily responsible for stimulating gastric acid
secretion and regulating the growth of the gastric mucosa.[1] Dysregulation of Gastrin-17 has
been implicated in various gastrointestinal pathologies, including atrophic gastritis and gastric
cancer.[2][3] Accurate quantification of Gastrin-17 in biological matrices is therefore essential
for both clinical diagnostics and therapeutic development. While immunoassays have
traditionally been employed for this purpose, they can suffer from cross-reactivity and a lack of
standardization.[4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has
emerged as a superior alternative, offering high specificity, sensitivity, and multiplexing
capabilities for the simultaneous quantification of different gastrin isoforms.[4][5][6]

This document provides detailed application notes and protocols for the quantitative analysis of
Gastrin-17 in human serum or plasma using LC-MS/MS.

Signaling Pathways of Gastrin-17

Gastrin-17 exerts its biological effects primarily through the cholecystokinin B receptor
(CCKBR), a G-protein coupled receptor. Upon binding, it activates multiple downstream
signaling pathways that influence cell proliferation, migration, and survival. One of the key
pathways implicated in gastric cancer is the Wnt/[3-catenin signaling cascade.
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Sample Preparation

1. Serum/Plasma Collection

;

2. Internal Standard Spiking

;

3. Anion-Exchange SPE

;

4. Elution

;

5. Drying

;

6. Reconstitution

LC—MS/MVS Analysis

7. Ligquid Chromatography

;

8. Mass Spectrometry (MRM)

Data Analysis
Y

9. Peak Integration

;

10. Calibration Curve Generation

;

11. Concentration Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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